Cas no 313379-68-9 (Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno2,3-bpyridine-2-carboxylate)

• Product Name: Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno2,3-bpyridine-2-carboxylate
• CAS No: 313379-68-9
• MF: C₁₁H₉F₃N₂O₂S
• MW: 290.261571645737
• MDL: MFCD00486826
• CID: 1068518
• PubChem ID: 702330
• Update Time: 2025-05-19

Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-b]pyridine-2-carboxylate
• METHYL 3-AMINO-6-METHYL-4-(TRIFLUOROMETHYL)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• CS-0313583
• SS-0939
• AKOS000268253
• MFCD00486826
• methyl3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• 3-Amino-6-methyl-4-trifluoromethyl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
• HMS1539A13
• ONQKNXVMVAMILB-UHFFFAOYSA-N
• TimTec1_001773
• STL175293
• SR-01000500729
• BRD-K88556359-001-01-6
• SR-01000500729-1
• BDBM50512226
• CHEMBL4437266
• UNM000000652001
• 313379-68-9
• CS-10375
• Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno2,3-bpyridine-2-carboxylate

• MDL： MFCD00486826
• Inchi： 1S/C11H9F3N2O2S/c1-4-3-5(11(12,13)14)6-7(15)8(10(17)18-2)19-9(6)16-4/h3H,15H2,1-2H3
• InChI Key： ONQKNXVMVAMILB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C(F)(F)F)N

Computed Properties

• Exact Mass: 290.03368319g/mol
• Monoisotopic Mass: 290.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno2,3-bpyridine-2-carboxylate

Introduction to Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate (CAS No. 313379-68-9)

Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 313379-68-9, belongs to a class of molecules known for their potential applications in drug development, particularly in the area of kinase inhibition and other therapeutic modalities.

The molecular structure of Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate incorporates several key features that make it a promising candidate for further investigation. The presence of a thieno[2,3-bpyridine] core, combined with substituents such as an amino group at the 3-position, a methyl group at the 6-position, and a trifluoromethyl group at the 4-position, contributes to its distinct reactivity and binding affinity. These structural elements are crucial for modulating its interaction with biological targets, particularly enzymes involved in cellular signaling pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can selectively target specific kinases implicated in various diseases. The Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate molecule has been studied for its potential as a lead compound in this context. Its ability to interact with kinase domains is attributed to the combination of hydrophobic and polar interactions facilitated by its aromatic and heterocyclic moieties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability and binding affinity. This feature has been leveraged in the design of numerous drug candidates that have advanced into clinical trials. The thieno[2,3-bpyridine] scaffold itself is also known for its ability to penetrate biological membranes effectively, which is a critical factor for drug bioavailability.

Recent studies have demonstrated the efficacy of derivatives of Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate in inhibiting specific kinases associated with cancer and inflammatory diseases. For instance, modifications to the amino group have shown enhanced potency against tyrosine kinases, which are overactive in many types of cancer. These findings highlight the compound's potential as a starting point for structure-based drug design.

The synthesis of Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to side reactions. However, advances in synthetic methodologies have made it possible to incorporate this moiety efficiently into complex molecular frameworks.

In addition to its applications in oncology, Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate has shown promise in other therapeutic areas. For example, it has been investigated for its potential role in modulating inflammatory pathways by interacting with key enzymes such as Janus kinases (JAKs). This broadens its scope beyond cancer therapy and opens up possibilities for treating autoimmune disorders and other inflammatory conditions.

The compound's pharmacokinetic properties are also under scrutiny to ensure optimal therapeutic efficacy. Studies have focused on its solubility, stability, and metabolic pathways to identify potential liabilities that could affect its bioavailability and duration of action. By optimizing these parameters, researchers aim to develop formulations that maximize the compound's therapeutic potential while minimizing side effects.

Future research directions for Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate include exploring its mechanism of action in greater detail and identifying additional biological targets it may interact with. Additionally, computational modeling techniques are being employed to predict how structural modifications will affect its binding affinity and selectivity. These efforts are crucial for accelerating the discovery process and bringing new treatments to patients more quickly.

In conclusion, Methyl 3-amino-6-methyl-4-(trifluoromethyl)-thieno[2,3-bpyridine]-2-carboxylate represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation as a lead compound for kinase inhibitors underscores the importance of heterocyclic scaffolds in drug discovery. As research continues to uncover new therapeutic applications for this molecule and its derivatives, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.